Cas no 1846-33-9 (N-(2-Oxo-2-phenyl-ethyl)-acetamide)

N-(2-Oxo-2-phenyl-ethyl)-acetamide structure

1846-33-9 structure

Product Name:N-(2-Oxo-2-phenyl-ethyl)-acetamide

CAS No:1846-33-9

Molecular Formula:C₁₀H₁₁NO₂

Molecular Weight:177.19984

CID:42077

PubChem ID:226684

N-(2-Oxo-2-phenyl-ethyl)-acetamide Properties

Names and Identifiers

- N-(2-Oxo-2-phenylethyl)acetamide
- 2-Acetamidoacetophenone
- N-phenacylacetamide
- 2-(N-acetylamino)-1-phenyl-1-ethanone
- 2-acetylaminoacetophenone
- AC1L5EXV
- AC1Q5F6N
- CTK0I3929
- N-(1-oxo-1-phenylethan-2-yl)acetamide
- N-(2-oxo-2-phenyl-ethyl)acetamide
- N-(2-oxo-2-phenyl-ethyl)-acetamide
- N-phenacylethanamide
- NSC17393
- SureCN1945591
- DTXSID00280542
- PKAGJSPRMNFMPN-UHFFFAOYSA-N
- AC-22358
- A815283
- SCHEMBL1945591
- A851848
- NSC-17393
- 2-acetamido acetophenone
- AKOS014313422
- 1846-33-9
- CS-0448719
- +Expand
- MDL： MFCD19313693
- InChIKey： PKAGJSPRMNFMPN-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H11NO2/c1-8(12)11-7-10(13)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,11,12)
- SMILES： CC(NCC(C1=CC=CC=C1)=O)=O

Computed Properties

Exact Mass: 177.07903
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 177.079
Heavy Atom Count: 13
Complexity: 195
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 46.2A^2

Experimental Properties

LogP: 1.39630
PSA: 46.17
Refractive Index: 1.527
Boiling Point: 393.3°C at 760 mmHg
Flash Point: 178.9°C
Density: 1.108

N-(2-Oxo-2-phenyl-ethyl)-acetamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019112812-5g	N-(2-Oxo-2-phenylethyl)acetamide	1846-33-9	97%	5g	$504.00	2023-09-02
Apollo Scientific	OR938951-1g	N-(2-Oxo-2-phenylethyl)acetamide	1846-33-9	95%	1g	£225.00	2023-08-31
Crysdot LLC	CD12102548-5g	N-(2-Oxo-2-phenylethyl)acetamide	1846-33-9	97%	5g	$589	2024-07-24
TRC	N231295-2.5mg	N-(2-Oxo-2-phenyl-ethyl)-acetamide	1846-33-9		2.5mg	$ 200.00	2022-06-03

N-(2-Oxo-2-phenyl-ethyl)-acetamide Related Literature

1. 172. o-Amino-ketones of the acetophenone and benzophenone types

J. C. E. Simpson,C. M. Atkinson,K. Schofield,O. Stephenson J. Chem. Soc. 1945 646
2. Radical intermediates in the peroxidation of indoles

Paola Astolfi,Lucedio Greci,Corrado Rizzoli,Paolo Sgarabotto,Giancarlo Marrosu J. Chem. Soc. Perkin Trans. 2 2001 1634
3. Some derivatives of diphenylamine

S. G. P. Plant,C. R. Worthing J. Chem. Soc. 1955 1278
4. 171. Indoles. Part I. The Bz-nitro-2 : 3-dimethylindoles and their use in preparing nitro-2-aminoacetophenones

K. Schofield,R. S. Theobald J. Chem. Soc. 1949 796
5. Oxidation of an indole substrate by porphyrin iron(iii) superoxide: relevance to indoleamine and tryptophan 2,3-dioxygenases

Jireh Joy D. Sacramento,David P. Goldberg Chem. Commun. 2020 56 3089
6. Auto-tandem PET and EnT photocatalysis by crude chlorophyll under visible light towards the oxidative functionalization of indoles

Saira Banu,Shubham Choudhari,Girija Patel,Prem P. Yadav Green Chem. 2021 23 3039
7. 54. Cinnolines. Part X. The preparation of 4-chloro-2-aminoacetophenone and related-4-hydroxycinnolines

C. M. Atkinson,J. C. E. Simpson J. Chem. Soc. 1947 232
8. Copper-catalyzed transformation of ketones to amides via C(CO)–C(alkyl) bond cleavage directed by picolinamide

Haojie Ma,Xiaoqiang Zhou,Zhenzhen Zhan,Daidong Wei,Chong Shi,Xingxing Liu,Guosheng Huang Org. Biomol. Chem. 2017 15 7365
9. 55. Cinnolines. Part XI. 8-Nitro-4-hydroxycinnoline

J. C. E. Simpson J. Chem. Soc. 1947 237
10. Palladium-catalyzed hydroformylation of terminal arylacetylenes with glyoxylic acid

Yang Liu,Liangzhen Cai,Sheng Xu,Weiwen Pu,Xiaochun Tao Chem. Commun. 2018 54 2166

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